Cas no 203194-33-6 ((3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one)

• Product Name: (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one
• CAS No: 203194-33-6
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 3890569
• PubChem ID: 44335509
• Update Time: 2025-05-19

(3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(5-bromo-2-fluorophenyl)-, (3E)-
• (E)-4-(5-bromo-2-fluorophenyl)but-3-en-2-one
• EN300-1911229
• BS-32066
• CHEMBL105656
• 4-(5-bromo-2-fluorophenyl)but-3-en-2-one
• (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one
• 203194-33-6
• CS-0449690

• Inchi： 1S/C10H8BrFO/c1-7(13)2-3-8-6-9(11)4-5-10(8)12/h2-6H,1H3/b3-2+
• InChI Key： ZSOMEPSFKDCBMZ-NSCUHMNNSA-N
• SMILES： CC(=O)/C=C/C1=CC(Br)=CC=C1F

Computed Properties

• Exact Mass: 241.97426Da
• Monoisotopic Mass: 241.97426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one

Chemical Profile of (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one (CAS No. 203194-33-6)

(3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one, identified by its CAS number 203194-33-6, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical and agrochemical research. This molecule, featuring a conjugated system of a butenone moiety linked to a bromo and fluoro-substituted phenyl ring, exhibits unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural configuration of this compound, particularly the presence of a 3E-but-3-en-2-one backbone, contributes to its reactivity and functionality. The conjugation between the carbonyl group and the double bond enhances its ability to participate in various organic transformations, including Michael additions, cycloadditions, and cross-coupling reactions. These chemical properties have been exploited in synthetic chemistry to develop novel derivatives with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of both bromo and fluoro substituents in the phenyl ring of (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one provides a rich chemical space for modulating its pharmacokinetic and pharmacodynamic profiles. Such modifications are crucial for optimizing drug candidates for therapeutic applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting various disease-related pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorine atom, in particular, has been shown to improve binding interactions with protein targets, leading to more potent and selective drug candidates.

The bromine substituent also plays a critical role in the reactivity of this molecule. It serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow chemists to introduce diverse aryl groups, expanding the library of possible derivatives. Such synthetic versatility has made (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one a popular building block in medicinal chemistry.

Recent advances in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies suggest that the presence of both bromo and fluoro substituents optimizes interactions with biological targets, enhancing binding affinity. These insights have guided the design of novel analogs with improved pharmacological properties. The combination of experimental synthesis and computational analysis has become indispensable in optimizing lead compounds for clinical development.

The pharmaceutical industry has also recognized the potential of this compound in developing next-generation therapeutics. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may serve as a precursor for drugs targeting neurological disorders, inflammation, and infectious diseases. The ability to fine-tune its properties through structural modifications makes it an attractive candidate for further exploration.

In conclusion, (3E)-4-(5-Bromo-2-fluorophenyl)but-3-en-2-one (CAS No. 203194-33-6) is a multifaceted compound with significant applications in synthetic chemistry and drug discovery. Its unique structural features, including the conjugated butenone system and fluorinated phenyl ring, provide opportunities for developing novel bioactive molecules with improved pharmacological profiles. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical innovation.